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This guide provides a detailed comparison of the mechanical properties of Styrene-Acrylonitrile

(SAN) and Polyethylene Terephthalate Glycol (PETG), two amorphous thermoplastic materials

widely used in various industries. The information presented is intended for researchers,

scientists, and drug development professionals who require a thorough understanding of

material characteristics for their applications. This comparison is supported by quantitative data

from experimental testing, with detailed methodologies provided for key experiments.

Overview of Materials
Styrene-Acrylonitrile (SAN) is a copolymer plastic that is known for its rigidity, high

transparency, and good chemical resistance.[1][2] It is often used in applications requiring

stiffness and clarity, such as housewares, packaging, and automotive parts.[1]

Polyethylene Terephthalate Glycol (PETG) is a glycol-modified version of polyethylene

terephthalate (PET). The addition of glycol prevents crystallization, resulting in a clearer and

more impact-resistant material compared to PET.[1] PETG is recognized for its excellent

toughness, chemical resistance, and ease of thermoforming, making it suitable for medical

devices, packaging, and 3D printing.[1][3]

Quantitative Mechanical Properties
The following tables summarize the key mechanical properties of SAN and PETG. The data

has been compiled from various technical datasheets and is presented with the corresponding

ASTM or ISO testing standards.
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Table 1: Tensile Properties of SAN vs. PETG

Property SAN PETG Test Standard

Tensile Strength

(MPa)
74 - 130 50 - 61.4 ASTM D638[1][4]

Tensile Modulus

(GPa)
3.8 - 13 2.1 - 2.99 ASTM D638[1][4]

Elongation at Break

(%)
2.5 5.3 - 130 ASTM D638[1][4]

Table 2: Flexural Properties of SAN vs. PETG

Property SAN PETG Test Standard

Flexural Strength

(MPa)
- 44.22 - 74.8 ASTM D790[4][5]

Flexural Modulus

(GPa)
3.8 - 13 1.686 - 2.15 ASTM D790[4][6]

Table 3: Impact Resistance of SAN vs. PETG

Property SAN PETG Test Standard

Notched Izod Impact

Strength (J/m)
20.0 - 30.0 35 - 101 ASTM D256[1][4][7]

Experimental Protocols
The mechanical properties presented in this guide are determined through standardized testing

procedures. The following are detailed methodologies for the key experiments cited.

ASTM D638: Standard Test Method for Tensile
Properties of Plastics
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This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.[8]

Specimen Preparation:

Test specimens are typically injection molded or machined into a "dumbbell" or "dogbone"

shape.[9]

The dimensions of the specimen depend on the material's thickness and rigidity.[9]

Specimens are conditioned at a standard temperature (23°C ± 2°C) and relative humidity

(50% ± 5%) for at least 40 hours prior to testing to ensure consistency.[10]

Testing Procedure:

The conditioned specimen is securely mounted in the grips of a universal testing machine.[8]

An extensometer is attached to the specimen to accurately measure the elongation during

the test.[8]

A tensile load is applied to the specimen at a constant rate of crosshead movement until the

specimen fractures.[8][10] The speed of the test is determined by the material specification.

[8]

The force required to stretch the specimen and the corresponding elongation are recorded

throughout the test.[10]

Data Analysis: From the recorded data, several key properties are calculated, including:

Tensile Strength: The maximum stress the material can withstand before breaking.[11]

Tensile Modulus (Modulus of Elasticity): A measure of the material's stiffness.[11]

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.[11]
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ASTM D790: Standard Test Methods for Flexural
Properties of Unreinforced and Reinforced Plastics and
Electrical Insulating Materials
This test method is used to determine the flexural strength and flexural modulus of plastics.[12]

Specimen Preparation:

Test specimens are rectangular bars of a specific size, typically 1/8" x 1/2" x 5".[12]

The specimens are conditioned under the same standard temperature and humidity

conditions as for tensile testing.

Testing Procedure:

The test specimen is placed on two supports.[13]

A load is applied to the center of the specimen (three-point bending test) at a specified rate.

[13][14]

The load and the resulting deflection of the specimen are recorded until the specimen breaks

or reaches a specified strain (typically 5%).[13][14]

Data Analysis: The following properties are determined from the load-deflection curve:

Flexural Strength: The maximum stress the material can withstand in bending before it yields

or breaks.[15]

Flexural Modulus: A measure of the material's stiffness in bending.[15]

ASTM D256: Standard Test Methods for Determining the
Izod Pendulum Impact Resistance of Plastics
This test method is used to determine the impact resistance of plastics, providing a measure of

their toughness.[16]

Specimen Preparation:
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A rectangular test specimen is prepared, and a V-shaped notch is machined into it to act as a

stress concentrator.[17]

The dimensions of the specimen and the notch are strictly defined by the standard.[18]

The notched specimens are conditioned at a standard temperature and humidity.[19]

Testing Procedure:

The notched specimen is clamped vertically in a pendulum impact testing machine, with the

notch facing the direction of the impact.[20]

A pendulum of a known weight is released from a specified height, swinging down to strike

the specimen.[19]

The energy absorbed by the specimen to fracture is measured by the height to which the

pendulum swings after breaking the specimen.[19]

Data Analysis:

Notched Izod Impact Strength: The impact energy absorbed per unit of thickness of the

specimen, typically expressed in Joules per meter (J/m) or foot-pounds per inch (ft-lb/in).[20]

Visualizations
Experimental Workflow for Mechanical Property
Determination
The following diagram illustrates the general workflow for determining the mechanical

properties of plastics according to ASTM standards.
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Caption: Experimental workflow for determining mechanical properties.

Conclusion
Both SAN and PETG offer a range of desirable mechanical properties, but their suitability for

specific applications depends on the performance requirements.

SAN exhibits higher tensile strength and modulus, indicating greater rigidity and stiffness.

However, its lower elongation at break and impact strength suggest it is a more brittle

material.
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PETG, in contrast, demonstrates superior toughness, as evidenced by its significantly higher

elongation at break and notched Izod impact strength. While its tensile and flexural strength

are lower than that of SAN, its ability to absorb impact and resist fracture makes it a more

durable choice for applications subjected to dynamic loading.

Researchers and professionals should carefully consider these trade-offs when selecting

between SAN and PETG. For applications demanding high rigidity and strength where impact

resistance is not a primary concern, SAN may be the preferred material. Conversely, for

applications requiring durability, toughness, and impact resistance, PETG is the more suitable

option. The experimental data and protocols provided in this guide offer a foundation for

making informed material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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